Cas no 1361748-81-3 (Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate)

• Product Name: Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate
• CAS No: 1361748-81-3
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4798202
• Update Time: 2025-09-28

Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate

• Inchi： 1S/C11H14F2N2O2/c1-6-7(5-14)3-8(4-9(16)17-2)15-10(6)11(12)13/h3,11H,4-5,14H2,1-2H3
• InChI Key： HRHSMQRUEZSQHJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(CN)C=C(CC(=O)OC)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate

Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1361748-81-3): A Comprehensive Overview

Methyl 4-(aminomethyl)-2-()-3-methylpyridine-6-acetate, identified by its CAS number 1361748-81-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique blend of functional groups that make it a promising candidate for various biological and chemical applications.

The molecular framework of Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate incorporates several key features that contribute to its versatility. The presence of an aminomethyl group at the 4-position and a group at the 2-position introduces both nucleophilic and electrophilic centers, respectively, which can be exploited in synthetic chemistry for the development of novel derivatives. Additionally, the methyl group at the 3-position and the acetate moiety at the 6-position further enhance its reactivity and potential utility in drug design.

In recent years, there has been a surge in research focused on developing new therapeutic agents with enhanced efficacy and reduced side effects. Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate has emerged as a compound of interest due to its structural motifs that are commonly found in biologically active molecules. The aminomethyl group, in particular, is known for its ability to form hydrogen bonds and participate in coordination chemistry, making it a valuable component in the design of targeted drug candidates.

The group is another critical feature of this compound, as it is frequently incorporated into pharmaceuticals to improve metabolic stability and binding affinity. Studies have shown that fluorinated compounds often exhibit improved pharmacokinetic properties, which can translate to better therapeutic outcomes. The combination of these features in Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate suggests potential applications in the development of drugs targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Molecular modeling studies on Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate have revealed promising interactions with biological targets, such as enzymes and receptors involved in disease pathways. These insights have guided the design of novel derivatives with optimized properties for therapeutic use.

The synthesis of Methyl 4-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine core, followed by the introduction of the aminomethyl and groups. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve these transformations efficiently.

The pharmacological potential of Methyl 4-(aminomethy l)-2-(difluorometh yl)-3-meth ylpyridine-6-acetate has been explored in several preclinical studies. These investigations have highlighted its ability to modulate key signaling pathways involved in disease progression. For instance, studies suggest that this compound may inhibit the activity of enzymes implicated in cancer cell proliferation and survival. Additionally, its interaction with inflammatory pathways indicates potential therapeutic benefits in managing chronic inflammatory conditions.

The structural diversity offered by Methyl 4-(aminomethy l)-2-(difluorometh yl)-3-meth ylpyridine-6-acetate also makes it a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying its functional groups, researchers can generate a library of derivatives with tailored properties for specific therapeutic applications. This approach has been instrumental in identifying lead compounds that undergo further optimization to enhance their pharmacological profile.

In conclusion, Methyl 4-(aminomethy l)-2-(difluor ometh yl)-3-meth ylpyridine-6-acetate (CAS No. 1361748-81-3) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and functional groups position it as a versatile tool for drug discovery and development. With ongoing research aimed at uncovering its full potential, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.